Cas no 32933-07-6 (Ethanone,1-(2,4-dimethyl-3-furanyl)-)

Ethanone,1-(2,4-dimethyl-3-furanyl)- structure
32933-07-6 structure
Product Name:Ethanone,1-(2,4-dimethyl-3-furanyl)-
CAS No:32933-07-6
MF:C8H10O2
MW:138.163802623749
CID:293930
PubChem ID:579676
Update Time:2025-04-19

Ethanone,1-(2,4-dimethyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4-dimethyl-3-furanyl)-
    • 1-(2,4-dimethylfuran-3-yl)ethanone
    • DTXSID10342201
    • 2,4-dimethyl-3-acetylfuran
    • 1-(2,4-Dimethyl-3-furyl)ethanone
    • InChI=1/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H
    • 1-(2,4-Dimethyl-furan-3-yl)-ethanone
    • 1-(2,4-Dimethyl-3-furyl)ethanone #
    • 3-ACETYL-2,4-DIMETHYLFURAN
    • AKOS006229065
    • 32933-07-6
    • 1-(2,4-dimethylfuran-3-yl)ethan-1-one
    • SCHEMBL183194
    • FT-0768986
    • Inchi: 1S/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H3
    • InChI Key: LNBHNHANEHGMAQ-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C(C(C)=O)=C1C

Computed Properties

  • Exact Mass: 138.0681
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Color/Form: Colorless volatile oil
  • Density: 1.066 g/mL at 25 °C(lit.)
  • PSA: 30.21

Ethanone,1-(2,4-dimethyl-3-furanyl)- Security Information

  • Hazardous Material transportation number:1993
  • HazardClass:3.2
  • PackingGroup:III
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